Cas no 2411262-18-3 (N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide)

• Product Name: N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide
• CAS No: 2411262-18-3
• MF: C₁₄H₁₃ClN₂O₂S
• MW: 308.783221006393
• CID: 6588392
• PubChem ID: 154879924
• Update Time: 2025-05-25

N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2411262-18-3
• EN300-7560721
• N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide
• Z3687647634
• N-[[2-[(4-Chlorophenyl)methyl]-1,3-thiazol-4-yl]methyl]oxirane-2-carboxamide

• Inchi： 1S/C14H13ClN2O2S/c15-10-3-1-9(2-4-10)5-13-17-11(8-20-13)6-16-14(18)12-7-19-12/h1-4,8,12H,5-7H2,(H,16,18)
• InChI Key： KNPBLLQPHMMTKP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC1=NC(=CS1)CNC(C1CO1)=O

Computed Properties

• Exact Mass: 308.0386265g/mol
• Monoisotopic Mass: 308.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 82.8Ų

Additional information on N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide

Comprehensive Analysis of N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide (CAS No. 2411262-18-3)

N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide, with the CAS number 2411262-18-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiazole ring, a chlorophenyl group, and an oxirane (epoxide) moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural complexity and functional diversity.

The compound's molecular structure includes a 1,3-thiazole core, which is a five-membered heterocycle containing sulfur and nitrogen atoms. This core is substituted with a (4-chlorophenyl)methyl group at the 2-position and an oxirane-2-carboxamide functional group at the 4-position. The presence of the epoxide ring (oxirane) is particularly noteworthy, as it is known for its reactivity and utility in stereoselective synthesis. This makes CAS 2411262-18-3 a valuable building block for creating more complex molecules with potential therapeutic applications.

In recent years, the demand for thiazole derivatives has surged due to their broad-spectrum biological activities. Compounds like N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide are frequently explored for their antimicrobial, anti-inflammatory, and anticancer properties. The chlorophenyl substituent enhances lipophilicity, which can improve cell membrane permeability—a critical factor in drug design. Meanwhile, the epoxide group offers opportunities for further chemical modifications, enabling the development of targeted therapies.

From a synthetic chemistry perspective, CAS 2411262-18-3 exemplifies the growing trend toward fragment-based drug design. Researchers are increasingly focusing on small, modular compounds like this one to build larger, more potent molecules. The thiazole-oxirane hybrid structure is also relevant in green chemistry initiatives, as it can be derived from sustainable precursors. This aligns with the global push for eco-friendly synthesis methods, a topic frequently searched in academic and industrial circles.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide is being investigated for its role in developing novel pesticides and herbicides. The chlorophenyl-thiazole motif is known to interact with biological targets in pests, offering a pathway to more effective crop protection agents. This application is particularly timely, given the rising interest in sustainable agriculture and food security solutions.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing CAS 2411262-18-3. These methods confirm the compound's purity, stereochemistry, and stability—key factors for its use in high-value applications. The growing availability of computational chemistry tools has also accelerated research into this molecule, enabling virtual screening and molecular docking studies to predict its interactions with biological targets.

In conclusion, N-({2-[(4-chlorophenyl)methyl]-1,3-thiazol-4-yl}methyl)oxirane-2-carboxamide (CAS 2411262-18-3) represents a fascinating intersection of medicinal chemistry, materials science, and agrochemical innovation. Its multifaceted structure and reactivity profile make it a compelling subject for ongoing research, particularly in areas like drug discovery and sustainable chemistry. As scientific advancements continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.